
ONO-RS-347: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ONO-RS-347

Cat. No.: B1677332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and pharmacological profile of ONO-RS-347, a potent antagonist of cysteinyl leukotriene

receptors CysLT1. This document is intended for researchers and professionals in the fields of

pharmacology, medicinal chemistry, and drug development who are interested in the

therapeutic potential of leukotriene pathway modulators.

Chemical Structure and Properties
ONO-RS-347 is a synthetic molecule designed to selectively inhibit the action of cysteinyl

leukotrienes (LTC4, LTD4, and LTE4) at the CysLT1 receptor.[1] Its chemical and physical

properties are summarized in the table below.

Property Value Source

IUPAC Name

4-(4-phenylbutoxy)-N-[3-(2H-

tetrazol-5-yl)-2,3-dihydro-1,4-

benzodioxin-5-yl]benzamide

PubChem CID 128237

Molecular Formula C26H25N5O4 PubChem CID 128237

Molecular Weight 471.5 g/mol PubChem CID 128237

CAS Number 103176-67-6 PubChem CID 128237

Synonyms
ONO-RS 347, ONO 1078-RS-

347
PubChem CID 128237
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Pharmacological Profile
ONO-RS-347 is a selective and potent competitive antagonist of the CysLT1 receptor. Cysteinyl

leukotrienes are inflammatory mediators that play a crucial role in the pathophysiology of

asthma and other allergic and inflammatory conditions. By blocking the CysLT1 receptor, ONO-
RS-347 inhibits the downstream signaling pathways that lead to bronchoconstriction, mucus

secretion, and eosinophil recruitment.[1]

Mechanism of Action
The binding of cysteinyl leukotrienes (LTD4) to the CysLT1 receptor, a G-protein coupled

receptor (GPCR), activates a signaling cascade that results in smooth muscle contraction and

inflammatory responses. ONO-RS-347 competitively binds to the CysLT1 receptor, thereby

preventing the binding of endogenous leukotrienes and inhibiting their biological effects.
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ONO-RS-347 blocks LTD4 binding to the CysLT1 receptor.

In Vitro and In Vivo Activity
Studies have demonstrated the efficacy of ONO-RS-347 in various experimental models.
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Assay Species Tissue/Model
Effect of ONO-RS-
347

Smooth Muscle

Contraction
Guinea Pig Trachea

Inhibition of LTD4-

induced

bronchoconstriction

Smooth Muscle

Contraction
Guinea Pig Ileum

Antagonism of

leukotriene-induced

contractions

Experimental Protocols
Detailed experimental protocols are essential for the replication and validation of scientific

findings. Below are generalized methodologies for assays commonly used to characterize

CysLT1 receptor antagonists like ONO-RS-347.

Guinea Pig Tracheal Ring Contraction Assay
This in vitro assay assesses the ability of a compound to inhibit agonist-induced smooth muscle

contraction.

Methodology:

Tissue Preparation: Male Hartley guinea pigs are euthanized, and the tracheas are excised

and placed in Krebs-Henseleit solution. The trachea is cleaned of connective tissue and cut

into rings.

Mounting: Tracheal rings are suspended in organ baths containing Krebs-Henseleit solution,

maintained at 37°C, and aerated with 95% O2 and 5% CO2. The rings are connected to

isometric force transducers.

Equilibration: The tissues are allowed to equilibrate under a resting tension of 1 g for at least

1 hour, with washes every 15-20 minutes.

Experiment: A cumulative concentration-response curve to LTD4 is generated. To assess the

antagonist activity of ONO-RS-347, the tissues are pre-incubated with the compound for a

set period before the addition of LTD4.
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Data Analysis: The contractile responses are recorded, and the potency of the antagonist is

often expressed as a pA2 value, which is the negative logarithm of the molar concentration

of an antagonist that produces a 2-fold shift to the right in the agonist concentration-

response curve.
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Workflow for the guinea pig tracheal ring contraction assay.
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Conclusion
ONO-RS-347 is a valuable research tool for investigating the role of the cysteinyl leukotriene

pathway in various physiological and pathological processes. Its potent and selective

antagonism of the CysLT1 receptor makes it a suitable candidate for studies aimed at

understanding the therapeutic potential of targeting this pathway in inflammatory diseases such

as asthma. Further research is warranted to fully elucidate its clinical utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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